5-(3-Hydroxypyrrolidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one

• Molecular Formula: C13H20N4O2
• Molecular Weight: 264.32 g/mol
• SMILES: C1CC(CNC1)N2C(=O)C=C(C=N2)N3CCC(C3)O
• InChI: InChI=1S/C13H20N4O2/c18-12-3-5-16(9-12)11-6-13(19)17(15-8-11)10-2-1-4-14-7-10/h6,8,10,12,14,18H,1-5,7,9H2
• InChIKey: DCAHDRLFEFNJPF-UHFFFAOYSA-N

5-(3-Hydroxypyrrolidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one Overview

5-(3-Hydroxypyrrolidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one is a synthetic small molecule belonging to the pyridazinone class of nitrogen-containing heterocycles . It is typically supplied as a carbonic acid salt (molecular formula C14H22N4O5, MW 326.35) and is of interest in medicinal chemistry for its potential as a histamine H3 receptor inverse agonist, a pharmacological class that includes advanced clinical candidates such as irdabisant (CEP-26401) and CEP-32215 [1]. The compound features a unique dual substitution pattern combining a hydroxypyrrolidine and a piperidine moiety on the pyridazinone core, which differentiates it structurally from more common phenoxypiperidine or spirocyclic pyridazinone analogs [2].

Target Context Histamine H3 receptor target engagement and signaling studies

Scaffold Dual-substituted pyridazinone with hydroxypyrrolidine and piperidine handles for library diversification

Stereochemistry Racemate and single (3S)-enantiomer available to support stereochemical SAR exploration

• [1] Tao, M.; Aimone, L.D.; Gruner, J.A.; Mathiasen, J.R.; Huang, Z.; Lyons, J.; Raddatz, R.; Hudkins, R.L. Synthesis and structure-activity relationship of 5-pyridazin-3-one phenoxypiperidines as potent, selective histamine H3 receptor inverse agonists. Bioorg. Med. Chem. Lett. 2012, 22, 1073-1077. View Source
• [2] Hudkins, R.L.; Zulli, A.L.; Dandu, R.; Tao, M.; Josef, K.A.; Aimone, L.D.; Haltwanger, C.; Huang, Z.; Lyons, J.; Raddatz, R. Identification of pyridazin-3-one derivatives as potent, selective histamine H3 receptor inverse agonists with robust wake activity. Bioorg. Med. Chem. Lett. 2011, 21, 5493-5497. View Source

Pyridazinone Analog Substitution Risks

Within the dihydropyridazin-3-one scaffold, minor structural modifications to the amine substituents at the 5- and 2-positions are known to cause order-of-magnitude shifts in target potency and selectivity. For example, the change from a morpholine to a hydroxypyrrolidine amide in related factor XIa inhibitor series resulted in substantially improved potency, while replacing a 5-phenoxypiperidine with a spirocyclic system in the H3 receptor series drastically altered pharmacokinetic profiles and hERG liability [1]. No publicly available head-to-head data exist to define exactly how the specific hydroxypyrrolidine-piperidine substitution pattern on this compound translates into differential potency, selectivity, or ADMET parameters against its closest analogs. Consequently, any generic substitution with an apparently similar pyridazinone analog without confirmatory experimental data carries significant risk of altering the biological or pharmacokinetic phenotype of the research project or synthetic pathway.

• Minor structural modifications at pyridazinone 5- and 2-positions may cause order-of-magnitude shifts in target potency and selectivity.
• No publicly available head-to-head data define how the hydroxypyrrolidine-piperidine pattern translates into ADMET or selectivity profiles against close analogs.
• Substituting with a single enantiomer or an undefined stereoisomeric mixture may alter biological outcomes; confirm stereochemical identity before comparison.

• [1] Pyridazine and pyridazinone derivatives as potent and selective factor XIa inhibitors. Bioorg. Med. Chem. Lett. 2018, 28, 1263-1268 (Table 3: hydroxypyrrolidine amide analog 18 vs. piperidine analog 17). View Source

Comparator Evidence of Superior Performance

Purity Advantage Over Industry Standard

MolCore supplies this compound at a purity of NLT 97% (ISO-certified quality system) . In contrast, the structurally analogous (3S)-enantiomer is offered by an alternative major supplier (AKSci) at 95% purity . This represents a quantified purity advantage of at least 2 percentage points, which may be critical for reproducibility in sensitive enzymatic or cellular assays.

Purity Specification

Supplier data / Data to verify

This compound: ≥97% (ISO-certified)
Comparator enantiomer: 95% (AKSci)

Reported higher purity may support assay reproducibility

Cross-vendor COA comparison; no independent third-party verification

Evidence Dimension	Purity (as supplied by vendor)
Target Compound Data	≥97% (NLT 97%)
Comparator Or Baseline	AKSci 5-[(3S)-3-hydroxypyrrolidin-1-yl]-2-piperidin-3-ylpyridazin-3-one (Catalog 1324EH): 95%
Quantified Difference	≥2 percentage points higher purity for the target compound
Conditions	Vendor Certificate of Analysis; ISO-certified manufacturing

Why This Matters

Higher starting purity reduces the risk of confounding biological results from unknown impurities, which directly impacts experimental reproducibility and procurement decisions for critical assay use.

Flexible Stereochemical Supply Options

The target compound is available as the racemic mixture (CAS 1955531-01-7), whereas the defined (3S)-enantiomer is supplied under a separate CAS (1807901-51-4) . This allows researchers to procure the racemate for initial screening and then follow-up with the single enantiomer if stereospecific activity is observed, a workflow not possible with analogs that are only available as undefined stereoisomeric mixtures.

Stereochemical Supply

Supplier catalog data

Racemate (CAS 1955531-01-7) and (3S)-enantiomer (CAS 1807901-51-4) available

Enables stereochemical SAR without in-house chiral separation

Availability confirmed via vendor catalogs; verify current stock

Evidence Dimension	Stereochemical form availability
Target Compound Data	Racemic mixture (CAS 1955531-01-7)
Comparator Or Baseline	(3S)-enantiomer (CAS 1807901-51-4) available as separate catalog item; many related 5-substituted pyridazinones are only offered as undefined isomer mixtures
Quantified Difference	Not quantified; qualitative advantage in procurement flexibility
Conditions	Vendor catalog comparison

Why This Matters

For medicinal chemistry campaigns, the ability to obtain both racemate and single enantiomer from established supply chains accelerates SAR exploration and avoids costly in-house chiral separation.

Predicted CNS Drug-Likeness Profile

Class-level inference from the pyridazinone H3 inverse agonist series suggests that the hydroxypyrrolidine-piperidine motif in this compound may offer a lower molecular weight (MW 326.35 as carbonic acid salt; free base MW ~264) compared to key clinical leads such as irdabisant (free base MW 353.46) and CEP-32215 (MW 383.48) [1]. Lower MW is generally associated with improved CNS penetration and oral bioavailability, although direct experimental PK comparison data are not available for this specific compound.

Predicted CNS Drug-Likeness

Class-level inference

Free base MW ~264 Da
Irdabisant: 353 Da
CEP-32215: 383 Da

Lower MW may support fragment-based CNS library design; no direct PK data

Calculated MW; experimental CNS exposure unavailable for this compound

Evidence Dimension	Molecular weight (free base)
Target Compound Data	~264.32 g/mol (free base calculated)
Comparator Or Baseline	Irdabisant (CEP-26401): 353.46 g/mol; CEP-32215: 383.48 g/mol; 5-pyridazin-3-one phenoxypiperidine lead 8b: not available
Quantified Difference	~25% lower MW than irdabisant; ~31% lower than CEP-32215
Conditions	Calculated from molecular formula; no experimental CNS exposure data available for target compound

Why This Matters

Lower molecular weight is a well-validated predictor of CNS penetration and ligand efficiency; this compound may serve as a more efficient fragment or lead-like starting point for CNS-targeted H3 programs.

• [1] Tao, M.; Aimone, L.D.; Gruner, J.A.; Mathiasen, J.R.; Huang, Z.; Lyons, J.; Raddatz, R.; Hudkins, R.L. Synthesis and structure-activity relationship of 5-pyridazin-3-one phenoxypiperidines as potent, selective histamine H3 receptor inverse agonists. Bioorg. Med. Chem. Lett. 2012, 22, 1073-1077 (for irdabisant structure and MW). View Source

Optimal Use Cases in Drug Discovery

Fragment-Based H3 Library Design

Given its lower molecular weight compared to advanced H3 clinical leads [1], this compound is well-suited as a fragment or early lead-like starting point for CNS-targeted histamine H3 receptor drug discovery. Its functional group handles (hydroxyl on pyrrolidine, piperidine NH) allow for rapid derivatization, and its ≥97% purity ensures reliable initial screening data.

Stereochemical SAR Exploration

The dual availability of racemic (CAS 1955531-01-7) and single (3S)-enantiomer (CAS 1807901-51-4) forms enables systematic evaluation of the stereochemical contribution to target binding. This is a key advantage over analogs that are only available as undefined stereoisomeric mixtures.

Pyridazinone Library Diversification

The piperidine NH at the 2-position provides an orthogonal site for further functionalization (e.g., amidation, sulfonylation, reductive amination), while the 5-hydroxypyrrolidine can be elaborated independently [2]. This dual functionalization capacity supports the rapid generation of structurally diverse compound libraries for screening against multiple targets beyond H3, including kinases and HDACs.

Reproducible Biochemical & Cellular Assays

The ISO-certified manufacturing and ≥97% purity specification make this compound appropriate for use in high-sensitivity enzymatic assays (e.g., HDAC Glo assays, H3 binding assays) where impurities at >3% could confound IC50 determinations, particularly at low nanomolar concentrations.

Application

Selection Property

Validation Focus

Fragment-based H3 library design

Lead-like molecular weight scaffold

CNS target engagement and ligand efficiency assessment

Stereochemical SAR exploration

Dual availability of racemate and (3S)-enantiomer

Enantiomer-specific activity comparison; chiral separation review

Pyridazinone library diversification

Orthogonal functionalization handles (piperidine NH, hydroxypyrrolidine)

Derivative synthesis efficiency and multi-target screening

High-sensitivity enzymatic and binding assays

ISO-certified high-purity specification

Impurity interference risk and IC50 reproducibility review

• [1] Tao, M.; Aimone, L.D.; Gruner, J.A.; Mathiasen, J.R.; Huang, Z.; Lyons, J.; Raddatz, R.; Hudkins, R.L. Synthesis and structure-activity relationship of 5-pyridazin-3-one phenoxypiperidines as potent, selective histamine H3 receptor inverse agonists. Bioorg. Med. Chem. Lett. 2012, 22, 1073-1077. View Source
• [2] Pyridazine and pyridazinone derivatives as potent and selective factor XIa inhibitors. Bioorg. Med. Chem. Lett. 2018, 28, 1263-1268 (demonstrates that modification of the 5-amine substituent on pyridazinone alters potency). View Source